Cas no 1779724-15-0 (8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine)

• Product Name: 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine
• CAS No: 1779724-15-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5713533
• PubChem ID: 105434601
• Update Time: 2025-10-31

8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22048906
• EN300-737298
• 1779724-15-0
• 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine
• 1-Oxa-8-azaspiro[4.5]decan-4-amine, 8-methyl-

• Inchi： 1S/C9H18N2O/c1-11-5-3-9(4-6-11)8(10)2-7-12-9/h8H,2-7,10H2,1H3
• InChI Key： JCBHPBOLKIORGQ-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C)CC2)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 259.0±40.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine

Introduction to 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine (CAS No. 1779724-15-0)

8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine (CAS No. 1779724-15-0) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its distinctive spirocyclic framework and potential biological activities. The compound belongs to the class of spirocyclic amines, which are known for their diverse pharmacological properties and applications in drug discovery. The presence of both an oxygen and nitrogen atom within the spirocyclic core introduces a high degree of molecular complexity, making it an intriguing candidate for further investigation.

The spirocyclic structure of this compound, specifically the 8-Methyl-1-oxa-8-azaspiro[4.5]decane scaffold, is a key feature that distinguishes it from other nitrogen-containing heterocycles. Spirocyclic compounds often exhibit enhanced metabolic stability and improved binding affinity due to their rigid, three-dimensional architecture. This structural motif has been widely explored in the development of bioactive molecules, particularly in the search for novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic amines as pharmacophores due to their ability to interact with biological targets in unique ways. The amine functional group at the 4-position of the molecule provides a potential site for hydrogen bonding interactions, which can be crucial for binding to biological receptors. Additionally, the methyl substituent at the 8-position may influence the electronic properties of the molecule, thereby modulating its reactivity and biological activity.

One of the most compelling aspects of 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine is its potential as a building block for more complex drug candidates. The spirocyclic core can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of structural variations while maintaining the inherent advantages of the spirocyclic framework. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop novel small-molecule drugs.

Recent studies have highlighted the importance of functionalized spirocyclic compounds in drug discovery. For instance, derivatives of spiropyrroles and spiroazines have shown promise in various therapeutic areas, including oncology and central nervous system disorders. The unique electronic and steric properties of 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amine make it a valuable candidate for investigating these interactions further.

The synthesis of 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-amines presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in this regard.

The potential biological activities of 8-Methyl-1-oxyoza-spiro[4.5]decanamidine derivatives are another area of active investigation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions such as inflammation or neurodegeneration. While these findings are still preliminary, they underscore the importance of exploring new chemical entities like this one for therapeutic applications.

In conclusion, 8-Methyl-l-oxa-o-oazaspirao[a.s]decanamidine (CAS No.l 17797241s50) represents a promising compound with unique structural features that make it an attractive candidate for further pharmacological investigation Its spirocyclic framework combined with functional groups such as amine and methyl substituents offers opportunities for developing novel bioactive molecules with potential therapeutic value